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Compound of Interest

Compound Name: Glycylasparagine

Cat. No.: B2718665 Get Quote

A thorough understanding of a compound's properties is the foundation of its safe handling and

disposal. While a comprehensive, peer-reviewed Safety Data Sheet (SDS) with specific

disposal instructions for Glycylasparagine is not consistently available, we can synthesize its

known characteristics to inform a conservative and safe disposal strategy.

The primary principle in the absence of complete hazard data is the precautionary principle:

treat the substance as potentially hazardous. Based on its structure as a dipeptide,

Glycylasparagine is not expected to be acutely toxic or environmentally hazardous under

normal laboratory conditions. However, inhalation of the powder and direct contact with skin or

eyes should always be avoided.

Table 1: Physicochemical Properties of Glycyl-L-asparagine

Property Value Source

CAS Number 1999-33-3 PubChem[2]

Molecular Formula C₆H₁₁N₃O₄ Chem-Impex[1]

Molecular Weight 189.17 g/mol PubChem[2]

Appearance White to off-white powder Chem-Impex[1]

Solubility Soluble in water ChemicalBook[3]

| Storage Temperature | 0-8°C or -20°C | Chem-Impex, ChemicalBook[1][4] |
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Part 2: Waste Characterization and Segregation
Protocol
Proper disposal begins with accurate waste characterization at the point of generation. All

materials that have come into contact with Glycylasparagine must be considered part of the

waste stream and segregated accordingly. This prevents cross-contamination and ensures that

waste is handled by the appropriate disposal pathway.

Experimental Protocol for Waste Segregation:

Establish Designated Waste Containers: Before beginning any experiment, prepare clearly

labeled, dedicated hazardous waste containers. Use high-density polyethylene (HDPE)

containers for their chemical compatibility.

Labeling: All containers must be labeled with "Hazardous Waste," the full chemical name

"Glycylasparagine," the date of accumulation, and the primary potential hazards (e.g.,

"Irritant," "Handle with PPE").

Segregate Waste Streams:

Solid Chemical Waste: Collect unused or expired lyophilized Glycylasparagine powder in

this container.

Contaminated Labware: All disposable materials that have made direct contact with

Glycylasparagine (e.g., pipette tips, vials, gloves, weighing papers) must be placed in a

designated container for solid chemical waste.[5]

Aqueous Waste: Collect all solutions containing Glycylasparagine in a dedicated

container for aqueous chemical waste. Do not dispose of Glycylasparagine solutions

down the sanitary sewer system unless explicitly permitted by your institution's EHS

department for very dilute, benign solutions.[6][7] The most reliable practice is to collect all

aqueous waste.

Contaminated Sharps: Any needles or syringes used to handle Glycylasparagine
solutions must be disposed of in a puncture-resistant sharps container that is clearly

labeled as "Hazardous Chemical Waste."[5]
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Part 3: Step-by-Step Disposal Workflow
The ultimate disposal of chemical waste must be managed through your institution's

Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

[5][6] The following workflow ensures that the waste is prepared correctly for pickup and final

disposal.

Step 1: Containment

Securely seal all waste containers. Ensure lids are tightly closed to prevent spills or the

release of dust.

For liquid waste, always use secondary containment (e.g., a larger bin or tray) to mitigate

potential leaks during storage.[5]

Step 2: Storage

Store the sealed and labeled waste containers in a designated, secure, and well-ventilated

satellite accumulation area.

This area should be away from incompatible materials and general laboratory traffic to

minimize the risk of accidental spills or exposure.

Step 3: Documentation and Pickup

Complete a chemical waste pickup request form as required by your institution's EHS

department. Provide accurate information about the contents of each container.

Schedule a pickup with your EHS office. Follow all institutional procedures for waste

manifests and transfer of custody.

The logical flow of this process is critical. By systematically identifying, segregating, containing,

and documenting the waste, you create a self-validating system that ensures safety and

compliance at every stage.

Part 4: Visualization of the Disposal Workflow
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To provide a clear, at-a-glance reference for the disposal decision-making process, the

following flowchart illustrates the proper workflow for handling Glycylasparagine waste.
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Caption: Decision workflow for the segregation and disposal of Glycylasparagine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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